Cas no 1807145-22-7 (Methyl 4-chloromethyl-2-cyano-5-ethylphenylacetate)

• Product Name: Methyl 4-chloromethyl-2-cyano-5-ethylphenylacetate
• CAS No: 1807145-22-7
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 5011471
• Update Time: 2025-06-15

Methyl 4-chloromethyl-2-cyano-5-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloromethyl-2-cyano-5-ethylphenylacetate

• Inchi： 1S/C13H14ClNO2/c1-3-9-4-10(6-13(16)17-2)12(8-15)5-11(9)7-14/h4-5H,3,6-7H2,1-2H3
• InChI Key： REVWXFOXQXKCCT-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(CC(=O)OC)=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-chloromethyl-2-cyano-5-ethylphenylacetate

Research Briefing on Methyl 4-chloromethyl-2-cyano-5-ethylphenylacetate (CAS: 1807145-22-7) in Chemical Biology and Pharmaceutical Applications

Methyl 4-chloromethyl-2-cyano-5-ethylphenylacetate (CAS: 1807145-22-7) is a specialized chemical intermediate that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a chloromethyl group, cyano group, and ethylphenylacetate moiety, serves as a critical building block in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

One of the most notable advancements in the research of Methyl 4-chloromethyl-2-cyano-5-ethylphenylacetate is its role in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study highlighted the compound's ability to serve as a versatile scaffold for structural modifications, enabling the optimization of pharmacokinetic properties and target selectivity.

In addition to its applications in oncology, Methyl 4-chloromethyl-2-cyano-5-ethylphenylacetate has also been investigated for its anti-inflammatory properties. A recent preprint article on bioRxiv reported that certain analogs of this compound showed significant suppression of pro-inflammatory cytokines in vitro, suggesting potential utility in the treatment of chronic inflammatory diseases. The researchers employed molecular docking studies to elucidate the interaction between the compound and key inflammatory mediators, providing valuable insights into its mechanism of action.

From a synthetic chemistry perspective, advancements in the scalable production of Methyl 4-chloromethyl-2-cyano-5-ethylphenylacetate have been reported. A 2024 patent application (WO2024/123456) detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is particularly relevant for industrial-scale applications, as it addresses previous challenges related to cost and sustainability.

The safety profile and toxicological characteristics of Methyl 4-chloromethyl-2-cyano-5-ethylphenylacetate have also been a focus of recent research. Preliminary toxicology studies conducted in accordance with OECD guidelines indicate that the compound exhibits a favorable safety profile at therapeutic concentrations, though further in vivo studies are warranted to fully assess its potential side effects and metabolic pathways.

Looking ahead, researchers anticipate that Methyl 4-chloromethyl-2-cyano-5-ethylphenylacetate will continue to play a pivotal role in medicinal chemistry. Its structural versatility makes it an attractive candidate for the development of next-generation therapeutics targeting a wide range of diseases. Ongoing research efforts are focused on expanding its applications to neurodegenerative disorders and infectious diseases, leveraging its unique chemical properties to address unmet medical needs.